Cas no 906149-89-1 (3-cyclohexyl-N-4-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylpropanamide)

• Product Name: 3-cyclohexyl-N-4-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylpropanamide
• CAS No: 906149-89-1
• MF: C₂₄H₂₇N₃O₂
• MW: 389.490085840225
• CID: 6418770
• PubChem ID: 7294951
• Update Time: 2025-05-24

3-cyclohexyl-N-4-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylpropanamide Chemical and Physical Properties

Names and Identifiers

• 3-cyclohexyl-N-4-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylpropanamide
• F2638-0258
• 3-cyclohexyl-N-[4-(2-methyl-4-oxoquinazolin-3-yl)phenyl]propanamide
• 906149-89-1
• 3-cyclohexyl-N-[4-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenyl]propanamide
• AKOS002064068
• 3-cyclohexyl-N-(4-(2-methyl-4-oxoquinazolin-3(4H)-yl)phenyl)propanamide
• Cyclohexanepropanamide, N-[4-(2-methyl-4-oxo-3(4H)-quinazolinyl)phenyl]-

• Inchi： 1S/C24H27N3O2/c1-17-25-22-10-6-5-9-21(22)24(29)27(17)20-14-12-19(13-15-20)26-23(28)16-11-18-7-3-2-4-8-18/h5-6,9-10,12-15,18H,2-4,7-8,11,16H2,1H3,(H,26,28)
• InChI Key： GSWJEIHEAINGHZ-UHFFFAOYSA-N
• SMILES： C1(CCC(NC2=CC=C(N3C(=O)C4=C(N=C3C)C=CC=C4)C=C2)=O)CCCCC1

Computed Properties

• Exact Mass: 389.21032711g/mol
• Monoisotopic Mass: 389.21032711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 618
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 61.8Ų

Experimental Properties

• Density: 1.22±0.1 g/cm3(Predicted)
• pka: 14.47±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 3-cyclohexyl-N-4-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylpropanamide

Research Briefing on 3-cyclohexyl-N-4-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylpropanamide (CAS: 906149-89-1)

The compound 3-cyclohexyl-N-4-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylpropanamide (CAS: 906149-89-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This briefing aims to provide a comprehensive overview of the latest studies and developments related to this molecule, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the role of 3-cyclohexyl-N-4-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylpropanamide as a promising scaffold in drug discovery. The compound's unique quinazolinone core, coupled with the cyclohexyl and propanamide moieties, has been shown to exhibit potent inhibitory effects against various kinase targets. Notably, research published in the Journal of Medicinal Chemistry (2023) demonstrated its efficacy in modulating aberrant signaling pathways associated with cancer and inflammatory diseases.

In terms of synthesis, advancements have been made in optimizing the yield and purity of 3-cyclohexyl-N-4-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylpropanamide. A study by Zhang et al. (2024) detailed a novel catalytic method that reduces byproduct formation and enhances scalability, making it more feasible for industrial applications. The improved synthetic route also addresses previous challenges related to stereoselectivity and functional group compatibility.

Pharmacological evaluations have further elucidated the compound's mechanism of action. In vitro and in vivo studies have confirmed its ability to selectively inhibit key enzymes involved in cell proliferation and inflammation. For instance, a recent preclinical trial reported a significant reduction in tumor growth in xenograft models when treated with derivatives of 3-cyclohexyl-N-4-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylpropanamide, underscoring its potential as an anticancer agent.

Despite these promising findings, challenges remain in the clinical translation of this compound. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through further structural optimization and formulation studies. Collaborative efforts between academia and industry are essential to overcome these hurdles and advance the development of 3-cyclohexyl-N-4-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylpropanamide-based therapeutics.

In conclusion, 3-cyclohexyl-N-4-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylpropanamide represents a versatile and potent candidate for drug development. Continued research into its pharmacological properties and synthetic improvements will be crucial for unlocking its full therapeutic potential. This briefing underscores the importance of interdisciplinary collaboration to accelerate the translation of laboratory findings into clinical applications.